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The table below summarizes the mechanisms, efficacy, and safety profiles of DMSO and other common

penetration enhancers based on recent studies.

Penetration Type/ Key Mechanism of  Reported Efficacy & Key Safety &
Enhancer Class Action Performance Data Cytotoxicity Findings
DMSO Chemical Rapidly penetrates A critical threshold for Associated with patient
(Dimethyl solvent biological cryoprotective action side effects in cell
Sulfoxide) membranes; exists near 2 vol%; therapies; toxicity is
increases efficacy diminishes dose-related [3].

membrane fluidity
and permeability;
transports dissolved
substances [1] [2].

below this level [2].
Enhances potency of
antibiotics and
anticancer agents
when used in
combination [1].

Cytotoxicity is a
significant

consideration in
formulations [4].
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Penetration

Enhancer

Tween 80

Kolliphor
SLS (SDS)

Perilla
Ketone
(PEK)

Kollidon
(PVP)

Detailed Experimental Protocols and Data

Type |
Class

Non-ionic
surfactant
(HLB=15)

lonic
surfactant
(HLB=40)

Natural

(from Perilla

frutescens)

Non-ionic
solubilizer

Key Mechanism of

Action

Improves drug
solubility and
stabilizes
formulations;
disrupts biofilm
matrix to enhance
antimicrobial

penetration [4] [5].

Functions as a
detergent to
increase
penetration;
effective at

disrupting biological

barriers [4].

Induces

conformational
changes in SC
lipids; disrupts
tightly ordered

bilayer arrangement

[6].

Does not function as
a classic surfactant;

used as a binder
and solubilizing

agent to improve
drug stability and
dissolution [7] [4].

Reported Efficacy &
Performance Data

Remarkably improved
antimicrobial activity of
ciprofloxacin in a
wound infection
model; showed
limited cytotoxicity in
screening [4] [5].

Increased penetration
of PLGA particles in
wound tissue in a
comparative study [4].

At 5% (wlv), increased
cumulative skin
permeation of puerarin
by a factor of 3.39 [6].
Exhibited a safety
profile superior to the
chemical enhancer
Azone [6].

Used to formulate
solid dispersions,
improving the
dissolution of poorly
soluble drugs like
ketoprofen [8].

Key Safety &
Cytotoxicity Findings

Considered a safe and
efficient option for
topical antimicrobial
management due to its
favorable safety profile

[4].

Showed higher
cytotoxicity compared
to non-ionic
surfactants like Tween
80 in screening tests

[4].

Demonstrated a
favorable safety profile
in skin irritation tests
and histopathological
analysis, supporting its
potential as a natural
alternative [6].

Generally considered a
safe, non-toxic, and

biocompatible polymer
for pharmaceutical use

[7].
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For a deeper understanding, here are the methodologies and key findings from several pivotal studies.

e DMSO-Lipid Membrane Interactions (Molecular Dynamics Study) [2]

o Objective: To re-examine DMSO's interaction with lipid membranes at low, clinically relevant
concentrations (1.5, 3, and 10 vol%) using updated AMBER force fields.

o Methodology: Researchers conducted atomistic molecular dynamics simulations of a DMPC
(dimyristoyl phosphatidylcholine) lipid bilayer in DMSO-water mixtures. They analyzed
membrane properties like thickness, area per lipid, and DMSO partitioning under different
temperatures (260 K and 330 K) to model gel and fluid phases.

o Key Finding: Unlike some previous simulations, this study found that DMSO at low
concentrations (<10 vol%) induces little to no statistically significant membrane thinning or
expansion. This suggests that DMSO's cryoprotective action at low concentrations may be
mediated more through its effects on the aqueous solvent (e.qg., inhibiting ice formation) than
through drastic bilayer disruption.

¢ Screening of Surfactants for Wound Delivery [4] [5]

o Objective: To screen various surfactants for their ability to improve the penetration of PLGA
particles and the antibiotic ciprofloxacin in wound tissue, while evaluating their cytotoxicity.
o Methodology:
= Formulation: PLGA nanopatrticles were produced via precipitation against aqueous
solutions of different surfactants (including Tween 80, Kolliphor SLS, and Kollidon).
= Cytotoxicity Screening: HaCaT keratinocytes and primary dermal fibroblasts were
exposed to surfactant formulations. Cell viability was measured after 24 hours using an
XTT test.
= Antimicrobial Efficacy: Formulations with ciprofloxacin were tested against
Pseudomonas aeruginosa biofilms in an ex vivo human skin wound model.
o Key Finding: While both Tween 80 and Kolliphor SLS enhanced particle and drug penetration,
Tween 80 provided a better balance of high efficacy and low cytotoxicity, making it a
promising candidate for topical wound formulations.

¢ Evaluation of a Natural Penetration Enhancer (Perilla Ketone) [6]

o Objective: To develop and evaluate a novel, safe, and effective natural penetration enhancer
from Perilla leaves.
o Methodology:
= Extraction & Analysis: Perilla essential oil (PO) was extracted via steam distillation and
analyzed by GC-MS, revealing Perilla Ketone (PEK) as the main component (93.70%).
= |n Vitro Permeation Test: The enhancing effect of PEK (at 3% and 5% wi/v) was
assessed on five model drugs with varying physicochemical properties using rat skin.
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= Safety & Mechanism: In vivo skin irritation tests were conducted. The mechanism was
investigated using ATR-FTIR, DSC, and molecular dynamics simulations.
o Key Finding: PEK significantly enhanced the permeation of all model drugs, most notably
puerarin, by disrupting the lipid bilayer structure of the stratum corneum, and showed a superior
safety profile compared to Azone.

Mechanisms of Action

The following diagram illustrates the primary molecular-level mechanisms by which DMSO and other

enhancers increase tissue permeability.

Application of
Penetration Enhance

)

/
DMSO / Surfactants (e.g., Tween 80, SLS)

Vatural Oils (e.g., Perilla Ketone)

NaturalOils

Partitions into membrane Form micelles that Intercalate into
at hydrophobic-hydrophilic interface solubilize drugs stratum corneum lipids
Increases membrane fluidity Disrupt and dissolve Disrupt tightly ordered
and permeability biofilm matrix (EPS) lipid bilayer arrangement

:

[Effect: Rapid transport] EEffect: Improved drug solubilit;j Effect: Creates pathways

of dissolved substances and biofilm penetration for drug diffusion
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Key Considerations for Formulation Scientists
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When selecting a penetration enhancer for a drug development program, consider these practical aspects

derived from the research:

e DMSO's Efficacy-Concentration-Tolerance Triad: Its use requires careful balancing. While highly
effective, its dose-dependent toxicity [3] and the existence of a critical efficacy threshold (around
2 vol%) [2] make concentration optimization paramount. Furthermore, regulatory approval for specific
routes (e.g., topical) can be a hurdle [9].

e The Favorable Profile of Modern Surfactants: Surfactants like Tween 80 offer a compelling
combination of proven penetration enhancement, good efficacy against biofilms, and a lower
cytotoxicity risk [4] [5]. This makes them strong candidates for topical formulations, especially for
wound care.

e The Promise of Natural Enhancers: Compounds like Perilla Ketone demonstrate that it is possible
to achieve significant enhancement through lipid disruption with a favorable safety and irritation
profile [6]. They represent a growing area of interest for developing milder yet effective transdermal
formulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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